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Compound of Interest

Compound Name: Tubulin inhibitor 40

Cat. No.: B15609016

For Immediate Release

This technical guide provides a comprehensive overview of the currently available information
regarding "Tubulin inhibitor 40," a compound identified as a potential novel anticancer agent.
This document is intended for researchers, scientists, and drug development professionals
interested in the landscape of microtubule-targeting cancer therapies.

Executive Summary

Tubulin inhibitor 40, also referenced in chemical supplier databases as compound 45, has
been identified as an inhibitor of tubulin polymerization with potential applications in oncology.
Publicly available data from commercial vendors indicate its inhibitory activity at a micromolar
concentration. However, a thorough review of the scientific literature reveals that the
designation "compound 45" has been assigned to several distinct chemical entities with tubulin-
inhibiting properties. This ambiguity presents a challenge in definitively assigning a specific
chemical structure and a comprehensive biological activity profile to the commercially available
"Tubulin inhibitor 40." This guide will synthesize the available data, highlight the distinct
"compound 45" molecules, and present a generalized framework for the mechanism of action
of tubulin inhibitors.

Available Data for Tubulin Inhibitor 40

Information primarily sourced from chemical vendor catalogs provides the following top-level
data for a compound designated as "Tubulin inhibitor 40" or "compound 45".
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Table 1: General Properties of Commercially Listed Tubulin Inhibitor 40

Parameter Value Source

-~ Tubulin inhibitor 40; compound  MedChemExpress, TargetMol,
Product Identifier

45 etc.
Reported IC50 1.2 uM (for tubulin inhibition) [1][2]
Molecular Formula C19H20N205 [2]
Molecular Weight 356.37 [2]

o Selective cytotoxicity towards
Reported Activity ) o [1]
cancer cells; antitumor activity.

It is critical to note that a primary, peer-reviewed research publication definitively linking this
specific set of properties to a single, characterized molecule could not be identified during the
literature review.

The "Compound 45" Ambiguity in Scientific
Literature

The designation "compound 45" has appeared in multiple independent research publications,
each describing a different molecule with anticancer and tubulin-targeting activities. This
complicates the creation of a singular, in-depth profile. Below is a summary of distinct
molecules referred to as "compound 45" in various studies.

Table 2: Summary of Different "Compound 45" Molecules with Tubulin Inhibitor Activity
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Reported Biological
Class of Compound o Reference
Activity

Active against HepG-2 (IC50 =
Quinazoline Derivative 4.36 uM) and HCT116 (IC50 = Review citing other work

7.34 uM) cancer cell lines.

Strong inhibitor of tubulin
Benzosuberene Congener assembly (low micromolar
(KGP156) range) with potent cytotoxicity

(nanomolar range).

Inhibits tubulin polymerization
(IC50 = 3.7 uM); exhibits

N-benzyl Sulfonamide o ]
nanomolar antiproliferative

Derivative o ] )
activity against ovarian, breast,

and cervix carcinoma cells.

o o Investigated as a tubulin
Phenyl 4-(2-oxoimidazolidin-1- o
inhibitor that mimics
yl)benzenesulfonate )
Combretastatin A-4.

Due to this lack of a singular, verifiable source, providing detailed, specific experimental
protocols and comprehensive quantitative data for "Tubulin inhibitor 40" would be speculative.

Generalized Mechanism of Action: Tubulin Inhibition

Tubulin inhibitors as a class of anticancer agents interfere with the dynamics of microtubules,
which are essential components of the cytoskeleton and the mitotic spindle. By disrupting
microtubule function, these agents can induce cell cycle arrest, typically in the G2/M phase,
and subsequently trigger apoptosis (programmed cell death).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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